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Compound of Interest

Compound Name: Oseltamivir-d3

Cat. No.: B11929627 Get Quote

This technical guide provides a comprehensive overview of Oseltamivir-d3, a deuterated

isotopologue of the antiviral drug Oseltamivir. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical properties, synthesis,

analytical methods, and mechanism of action.

Chemical Identity and Properties
Oseltamivir is a prodrug that is hydrolyzed in the body to its active form, Oseltamivir

Carboxylate. Both the prodrug and its active metabolite can be synthesized with deuterium

labels for use in various research applications, such as pharmacokinetic studies. The CAS

numbers for the d3-labeled versions are distinct.

Oseltamivir-d3 refers to the deuterated form of the ethyl ester prodrug. The deuterium atoms

are typically located on the acetyl group.

CAS Number: 1093851-61-6[1][2]

Synonyms: Oseltamivir D3, Tamiflu-d3[1][3]

Oseltamivir-d3 Acid (or Oseltamivir-d3 Carboxylate) is the active metabolite of Oseltamivir-
d3.

CAS Number: 1242184-43-5[4]

Synonyms: GS 4071-d3, Ro 64-0802-d3, Oseltamivir carboxylate-d3[4]
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The physical and chemical properties of these compounds are summarized in the table below.

Property Oseltamivir-d3 (Prodrug)
Oseltamivir-d3 Acid
(Active Metabolite)

Molecular Formula C₁₆H₂₅D₃N₂O₄ C₁₄H₂₁D₃N₂O₄

Molecular Weight 315.42 g/mol [1] 287.37 g/mol [4]

Appearance Solid
White to off-white solid

powder[4]

IUPAC Name

ethyl (3R,4R,5S)-5-amino-3-

(pentan-3-yloxy)-4-[(2,2,2-

trideuterioacetyl)amino]cyclohe

xene-1-carboxylate[1]

4-acetamido-5-amino-3-

pentan-3-yloxycyclohexene-1-

carboxylic acid

Pharmacokinetics and Pharmacodynamics
Oseltamivir is readily absorbed after oral administration and is extensively converted by hepatic

esterases to its active metabolite, Oseltamivir Carboxylate.[5][6] Deuterium labeling is a

common strategy to investigate the pharmacokinetics of a drug without altering its fundamental

biological activity. The data for the non-deuterated form is considered representative.
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Parameter Oseltamivir (Prodrug)
Oseltamivir Carboxylate
(Active Metabolite)

Bioavailability >80%[7] -

Protein Binding 42%[6][7] 3%[6][7]

Metabolism Hepatic esterases[5][7] Not further metabolized[5]

Elimination Half-life 1–3 hours[6][7] 6–10 hours[6][7]

Excretion
>90% as active metabolite in

urine[7]
>99% renal excretion[6]

Volume of Distribution (Vd) - 23–26 liters[7]

IC₅₀ (Influenza A/H1N1) - 2.5 nM[4]

IC₅₀ (Influenza A/H3N2) - 0.96 nM[4]

IC₅₀ (Influenza B) - 60 nM[4]

Mechanism of Action
Oseltamivir is a potent and selective inhibitor of the neuraminidase enzyme of influenza viruses

A and B.[5][7][8] This enzyme is crucial for the release of newly formed virus particles from

infected cells. By blocking neuraminidase, Oseltamivir Carboxylate prevents the spread of the

virus in the body.[8]
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Mechanism of action of Oseltamivir.
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Experimental Protocols
Synthesis of Oseltamivir-d3
The total synthesis of Oseltamivir has been achieved through various routes, commonly

starting from shikimic acid or D-mannitol.[9][10][11] To obtain Oseltamivir-d3, a deuterated

reagent is introduced at the appropriate step. A common approach is the use of deuterated

acetic anhydride for the final acetylation step.

General Synthetic Strategy (Illustrative):

Starting Material: The synthesis often begins with (-)-shikimic acid, a biomolecule extracted

from Chinese star anise.[9]

Formation of Key Intermediates: Through a series of reactions including esterification,

ketalization, and mesylation, key epoxide or aziridine intermediates are formed.[9]

Introduction of the Amino and Ether Groups: The core structure of Oseltamivir is constructed

by opening the epoxide or aziridine ring and introducing the 3-pentyloxy and amino groups.

Deuterated Acetylation: The final step to introduce the d3-label involves the acetylation of the

amino group. This is achieved by using deuterated acetic anhydride ((CD₃CO)₂O) in the

presence of a suitable base.

Purification: The final product, Oseltamivir-d3, is purified using chromatographic techniques.

Note: This is a generalized outline. For detailed, step-by-step protocols, it is recommended to

consult the primary literature on Oseltamivir synthesis.[9][10][11][12]

Analytical Method: HPLC-UV
High-Performance Liquid Chromatography (HPLC) with UV detection is a common method for

the analysis of Oseltamivir in bulk drug and pharmaceutical formulations.[13][14]

Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm)
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Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Buffer (e.g., phosphate buffer or bicarbonate buffer)[13][14]

Oseltamivir-d3 reference standard

Chromatographic Conditions (Example):

Parameter Value

Mobile Phase
Acetonitrile and buffer solution (e.g., 30:70 v/v)

[14]

Flow Rate 1.0 mL/min[13][14]

Column Temperature 30°C[14]

Detection Wavelength 220 nm or 237 nm[13]

Injection Volume 2-20 µL[14]

Retention Time Approximately 2-4 minutes[14]

Procedure:

Standard Preparation: Prepare a stock solution of Oseltamivir-d3 reference standard in a

suitable solvent (e.g., water or mobile phase). Prepare a series of working standards by

diluting the stock solution.

Sample Preparation: For capsule formulations, dissolve the contents in a known volume of

solvent, shake vigorously, and filter through a 0.45 µm filter.[14]

Analysis: Inject the prepared standards and samples into the HPLC system.

Quantification: Create a calibration curve by plotting the peak area of the standards against

their concentration. Determine the concentration of Oseltamivir-d3 in the samples from the
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calibration curve.

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for the quantitative analysis of Oseltamivir-
d3 in a pharmaceutical sample using HPLC.
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Workflow for HPLC analysis of Oseltamivir-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11929627?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

